Cas no 2649074-30-4 (3-ethyl-2-(2-isocyanatopropan-2-yl)thiophene)

• Product Name: 3-ethyl-2-(2-isocyanatopropan-2-yl)thiophene
• CAS No: 2649074-30-4
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• CID: 6098260
• PubChem ID: 165613766
• Update Time: 2025-06-14

3-ethyl-2-(2-isocyanatopropan-2-yl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-2-(2-isocyanatopropan-2-yl)thiophene
• 2649074-30-4
• EN300-1731978

• Inchi： 1S/C10H13NOS/c1-4-8-5-6-13-9(8)10(2,3)11-7-12/h5-6H,4H2,1-3H3
• InChI Key： REBGYZSUAQPISH-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1C(C)(C)N=C=O

Computed Properties

• Exact Mass: 195.07178521g/mol
• Monoisotopic Mass: 195.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57.7Ų

Additional information on 3-ethyl-2-(2-isocyanatopropan-2-yl)thiophene

Comprehensive Overview of 3-ethyl-2-(2-isocyanatopropan-2-yl)thiophene (CAS No. 2649074-30-4)

The compound 3-ethyl-2-(2-isocyanatopropan-2-yl)thiophene (CAS No. 2649074-30-4) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This thiophene derivative, characterized by its isocyanate functional group, is a subject of interest for researchers and manufacturers alike. Its molecular structure combines the aromaticity of the thiophene ring with the reactivity of the isocyanate moiety, making it a versatile intermediate in synthetic chemistry.

One of the key reasons for the growing popularity of 3-ethyl-2-(2-isocyanatopropan-2-yl)thiophene is its role in the development of advanced materials. With the increasing demand for high-performance polymers and coatings, this compound has emerged as a valuable building block. The isocyanate group allows for cross-linking reactions, which are essential in creating durable and resilient materials. Industries such as automotive, aerospace, and electronics are particularly interested in these applications, as they seek to improve the longevity and performance of their products.

In the realm of pharmaceuticals, 3-ethyl-2-(2-isocyanatopropan-2-yl)thiophene has shown promise as a precursor in the synthesis of bioactive molecules. Researchers are exploring its potential in designing new drug candidates, particularly those targeting neurological and inflammatory conditions. The thiophene ring is a common pharmacophore in medicinal chemistry, and its incorporation into drug design can enhance binding affinity and metabolic stability. This has led to a surge in studies investigating the compound's utility in drug discovery pipelines.

Another area where 3-ethyl-2-(2-isocyanatopropan-2-yl)thiophene is making waves is in the field of agrochemicals. The compound's reactivity and structural features make it a candidate for developing novel pesticides and herbicides. As the agricultural sector faces increasing pressure to produce sustainable and environmentally friendly solutions, this molecule offers a pathway to creating more effective and less toxic agrochemicals. Its potential to reduce environmental impact while maintaining efficacy is a significant advantage.

The synthesis of 3-ethyl-2-(2-isocyanatopropan-2-yl)thiophene involves multi-step organic reactions, often starting from readily available thiophene derivatives. The introduction of the isocyanate group typically requires careful handling of reagents and conditions to ensure high yield and purity. Advances in catalytic methods and green chemistry have improved the efficiency of these processes, making the compound more accessible for industrial and research applications.

From an environmental perspective, the use of 3-ethyl-2-(2-isocyanatopropan-2-yl)thiophene aligns with the broader trend toward sustainable chemistry. Its potential to reduce waste and energy consumption in material synthesis is a notable benefit. Additionally, the compound's biodegradability and low toxicity profile make it an attractive option for industries aiming to meet stringent environmental regulations. This has led to increased interest from regulatory bodies and sustainability-focused organizations.

In conclusion, 3-ethyl-2-(2-isocyanatopropan-2-yl)thiophene (CAS No. 2649074-30-4) is a compound with diverse applications and significant potential. Its unique combination of a thiophene ring and an isocyanate group opens doors to innovations in materials science, pharmaceuticals, and agrochemicals. As research continues to uncover new uses for this molecule, its importance in modern chemistry is likely to grow, making it a key player in the development of next-generation technologies and solutions.